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Compound of Interest

Compound Name: Alachlor ESA

Cat. No.: B1208118

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of Alachlor
ESA (Ethanesulfonic Acid), a primary metabolite of the herbicide Alachlor. This document
consolidates key data, experimental methodologies, and metabolic pathways to serve as a vital
resource for professionals in research and development.

Core Chemical Properties

Alachlor ESA is a significant degradation product of the widely used herbicide Alachlor.
Understanding its chemical and physical characteristics is crucial for environmental monitoring,
toxicological assessment, and regulatory compliance.

General and Physicochemical Properties

Alachlor ESA, with the IUPAC name 2-[2,6-diethyl-N-(methoxymethyl)anilino]-2-
oxoethanesulfonic acid, is a white crystalline solid.[1] Its structure incorporates a sulfonic acid
group, which significantly increases its polarity and water solubility compared to its parent
compound, Alachlor.[1][2] This high water solubility makes it mobile in soil and susceptible to
leaching into groundwater.[1][2]

Table 1: General and Physicochemical Properties of Alachlor ESA
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Property Value Source(s)
2-[2,6-diethyl-N-
IUPAC Name (methoxymethyl)anilino]-2- [1]
oxoethanesulfonic acid
Alachlor ethanesulfonic acid,
Synonyms [3]
MON 5775
CAS Number 142363-53-9 [1]
Molecular Formula C14H21NOsS [1114]
Molecular Weight 315.39 g/mol [1][4]

Physical State

White crystalline solid

[1]

Solubility in Water

Highly soluble

[1](2]

Data not available for Alachlor

Melting Point ESA. >73°C (decomposes) for [5]
Alachlor ESA sodium salt.

Boiling Point Data not available

pKa Data not available

Log Koc 2.26 [1]

Metabolic Pathway

Alachlor undergoes metabolism in the soil and in biological systems to form Alachlor ESA. The
primary pathway involves the initial conjugation of Alachlor with glutathione, followed by a
series of enzymatic reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of Alachlor ESA]. BenchChem, [2025]. [Online PDF]. Available at:
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alachlor-esa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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